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Compound of Interest

Compound Name: Azido sphingosine (d18:1)

Cat. No.: B15597046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the application of Azido sphingosine (d18:1), a
powerful chemical tool for the investigation of sphingolipid metabolism and signaling. By

mimicking natural sphingosine, this bioorthogonal probe allows for the precise tracking and

analysis of sphingolipid flux in various biological systems, offering critical insights for drug

development and disease research.

Introduction to Azido Sphingosine and Sphingolipid
Flux
Sphingolipids are a class of lipids that play crucial roles not only as structural components of

cell membranes but also as bioactive molecules involved in fundamental cellular processes

such as proliferation, differentiation, apoptosis, and signal transduction.[1][2] The dynamic

balance and flow of these lipids through various metabolic pathways, known as sphingolipid

flux, is tightly regulated. Dysregulation of this flux is implicated in numerous diseases, including

cancer, diabetes, neurodegenerative disorders, and lysosomal storage diseases.[2][3]

Traditionally, the study of sphingolipid metabolism has relied on methods like radioactive

labeling.[4] However, these techniques often lack the specificity and spatial resolution required

to dissect the intricate sphingolipid network. The advent of bioorthogonal chemistry, particularly

the use of azide-alkyne cycloaddition reactions ("click chemistry"), has revolutionized the field.

[5][6][7] Azido sphingosine (d18:1) is a chemically modified analog of sphingosine that
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contains an azide group.[8][9] This small, bio-inert functional group allows the molecule to be

incorporated into sphingolipid metabolic pathways without significantly altering its biological

activity.[10] Once incorporated, the azide group can be specifically and efficiently tagged with a

reporter molecule, such as a fluorophore or biotin, via a click reaction with a corresponding

alkyne- or cyclooctyne-modified probe.[10][11] This enables the visualization and quantification

of newly synthesized sphingolipids.[12]

Core Applications of Azido Sphingosine (d18:1)
Metabolic Labeling and Visualization: Azido sphingosine allows for the metabolic labeling of

newly synthesized sphingolipids in living cells.[13][14] Subsequent click reaction with a

fluorescent probe enables the visualization of their subcellular localization and trafficking.[15]

Quantitative Analysis of Sphingolipid Metabolism: Coupled with mass spectrometry, azido

sphingosine serves as a powerful tool for the quantitative analysis of sphingolipid flux.[16]

[17][18] This approach allows for the identification and quantification of various downstream

metabolites.[12][13]

Proteomics and Target Identification: By using an alkyne-tagged biotin probe, azido

sphingosine can be used to pull down and identify proteins that interact with newly

synthesized sphingolipids, providing insights into their signaling networks.[5]

Key Sphingolipid Signaling Pathways
The metabolism of sphingosine is central to a complex network of signaling pathways. Azido
sphingosine (d18:1) can be used to trace the flow through these critical junctures. The major

pathways include the de novo synthesis pathway, the salvage pathway, and the sphingomyelin

cycle.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15597046#understanding-sphingolipid-flux-with-
azido-sphingosine-d18-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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